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Compound of Interest

Compound Name: 3-Phenylbutyric acid

Cat. No.: B1207492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenylbutyric acid, a

compound of increasing interest in various scientific fields. This document details its

fundamental chemical properties, outlines key experimental protocols for its synthesis, and

explores its known biological activities and associated signaling pathways.

Core Chemical Data
The fundamental physicochemical properties of 3-Phenylbutyric acid are summarized in the

table below for quick reference.

Identifier Value Source

CAS Number 4593-90-2 [1][2]

Molecular Weight 164.20 g/mol [1][2]

Molecular Formula C₁₀H₁₂O₂ [1]

IUPAC Name 3-phenylbutanoic acid [1]

Synonyms
β-Methylhydrocinnamic acid,

3-Phenylbutanoic acid
[2]
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Experimental Protocols: Synthesis of Phenylbutyric
Acid Derivatives
The synthesis of phenylbutyric acid and its derivatives is crucial for further research and

development. Below are detailed methodologies for key synthetic procedures.

Synthesis of 4-Amino-3-phenylbutyric Acid
A method for the preparation of 4-amino-3-phenylbutyric acid has been described involving a

multi-step process[3]:

Step 1: Condensation. In a suitable protic solvent, benzaldehyde and methyl acetoacetate

undergo a condensation reaction in the presence of a catalyst to yield 2,4-diacetyl-3-phenyl-

pentanedionate diethyl ester.

Step 2: Decarbonylation. A strong alkaline solution is added to the product from Step 1. Upon

heating, a decarbonylation reaction occurs, resulting in the formation of 3-phenylglutaric

acid.

Step 3: Ring-Closing Dehydration. The 3-phenylglutaric acid is then subjected to ring-closing

dehydration in a non-protonic solvent with a dehydration catalyst to produce 3-phenylglutaric

anhydride.

Step 4: Hydrolysis. The resulting anhydride is hydrolyzed with strong aqueous ammonia to

yield 5-amino-5-oxo-3-phenyl-pentanoic acid.

Step 5: Oxidation. Finally, the product from Step 4 undergoes an oxidation reaction with an

oxidant under alkaline conditions to produce the target compound, 4-amino-3-phenylbutyric
acid.

General Method for 4-Amino-3-phenylbutanoic acid
hydrochloride synthesis
A general laboratory-scale synthesis for 4-Amino-3-phenylbutanoic acid hydrochloride has also

been reported[4]:
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Reaction Setup. To a round bottom flask, add 4-phenyl-2-pyrrolidone (0.4 mmol) and 10 mL

of hydrochloric acid (6.0 mol/L).

Reflux. The reaction mixture is stirred magnetically under reflux conditions for 12 hours.

Workup. After the reaction is complete, the solvent is removed by evaporation under reduced

pressure to yield 3-phenyl-4-aminobutyric acid hydrochloride.

Biological Activity and Signaling Pathways
Phenylbutyrate (PBA), a derivative of butyric acid, exhibits a wide range of biological activities

with therapeutic potential. It is known to function through several mechanisms, including as a

histone deacetylase (HDAC) inhibitor, a chemical chaperone, and an ammonia scavenger[5].

These activities contribute to its observed effects in various pathologies such as cancer,

genetic metabolic disorders, and neuropathies[5].

One of the key signaling pathways influenced by phenylbutyric acid is the Akt/p21(WAF1)

pathway, which is linked to the induction of cellular senescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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